Cas no 18814-21-6 (1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione)

1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione structure

18814-21-6 structure

Product Name:1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione

CAS No:18814-21-6

MF:C₉H₁₁FN₂O₆

MW:262.191846132278

CID:230800

PubChem ID:1821

Update Time:2025-04-19

1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione
- 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidine-2,4-dione
- 5-FLUOROURIDINE
- Nsc258350
- Fur
- LS-13623
- 5-Fluorouracil arabinoside
- 5-fluoro-1-pentofuranosylpyrimidine-2,4(1h,3h)-dione
- AC-32304
- 5-FLUORO-1-(beta-L-RIBOFURANOSYL)URACIL
- FT-0692734
- NS00079313
- NSC-519273
- WLN: T6NVMVJ EF A-ET5OTJ B1Q CQ DQ
- NSC519273
- PD011722
- SMR000565155
- SB67392
- FUrd
- FT-0771689
- Neuro_000082
- NSC146604
- NCI60_000997
- AKOS015960593
- NSC-258350
- FT-0600892
- SCHEMBL21423048
- NSC406444
- 18814-21-6
- AC-11749
- SCHEMBL19901621
- NSC-146604
- MLS002702026
- AFU
- AMINO-BENZO[B]THIOPHEN-3-YL-ACETICACID
- 1-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-4-hydroxypyrimidin-2(1H)-one
- NSC-406444
- SY016933
- DTXSID40859332
- AKOS005597041
- FT-0774790
- Inchi： 1S/C9H11FN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)
- InChI Key： FHIDNBAQOFJWCA-UHFFFAOYSA-N
- SMILES： FC1C(NC(N(C=1)C1C(C(C(CO)O1)O)O)=O)=O

Computed Properties

Exact Mass: 262.06013
Monoisotopic Mass: 262.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 414
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.7
Topological Polar Surface Area: 119A^2

Experimental Properties

Density: 1.77
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 119.33
LogP: -2.71280

1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione Related Literature

1. A high throughput immunoassay for the therapeutic drug monitoring of tegafur

Marta Broto,Rita McCabe,Roger Galve,M.-Pilar Marco Analyst 2017 142 2404
2. Structural study of amorphous platinum 5-fluorouridine green sulfate

Veli Etel?niemi,Ritva Serimaa,Tarja Laitalainen,Timo Paakkari J. Chem. Soc. Dalton Trans. 1998 3001
3. Structural investigation on the electrostatic loop of native and mutated SOD1 and their interaction with therapeutic compounds

S. P. Keerthana,P. Kolandaivel RSC Adv. 2015 5 34630
4. Observation of 18O solvent-induced isotope shifts in 19F NMR signals

John R. P. Arnold,John R. P. Arnold,Julie Fisher Chem. Commun. 1998 1859
5. Detection of interaction between protein trytophan residues and small or macromolecular ligands by synchrotron radiation magnetic circular dichroism

Ashley J. Hughes,Timothy R. Rudd,Gareth S. A. Wright,David G. Fernig,Giuliano Siligardi,Edwin A. Yates Anal. Methods 2015 7 1667

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